Cas no 2361638-09-5 (2-ethyl-1-4-(prop-2-enoyl)piperazin-1-ylbutan-1-one)

• Product Name: 2-ethyl-1-4-(prop-2-enoyl)piperazin-1-ylbutan-1-one
• CAS No: 2361638-09-5
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5412760
• PubChem ID: 139020290
• Update Time: 2025-11-05

2-ethyl-1-4-(prop-2-enoyl)piperazin-1-ylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-[4-(prop-2-enoyl)piperazin-1-yl]butan-1-one
• 2-Ethyl-1-(4-prop-2-enoylpiperazin-1-yl)butan-1-one
• Z2517207617
• 2361638-09-5
• EN300-26573585
• 2-Ethyl-1-[4-(1-oxo-2-propen-1-yl)-1-piperazinyl]-1-butanone
• 2-ethyl-1-4-(prop-2-enoyl)piperazin-1-ylbutan-1-one

• Inchi： 1S/C13H22N2O2/c1-4-11(5-2)13(17)15-9-7-14(8-10-15)12(16)6-3/h6,11H,3-5,7-10H2,1-2H3
• InChI Key： WUYFYLMFMPSWHL-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(=O)C=C)CC1)(=O)C(CC)CC

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 428.6±34.0 °C(Predicted)
• pka: -0.39±0.70(Predicted)

Additional information on 2-ethyl-1-4-(prop-2-enoyl)piperazin-1-ylbutan-1-one

Chemical Compound CAS No. 2361638-09-5: 2-Ethyl-1-[4-(Prop-2-enoyl)piperazin-1-yl]butan-1-one

The chemical compound with CAS No. 2361638-09-5, commonly referred to as 2-Ethyl-1-[4-(Prop-2-enoyl)piperazin-1-yl]butan-1-one, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a piperazine ring substituted with a propenoyl group and an ethyl group attached to a butanone moiety. The combination of these structural elements contributes to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The propenoyl group present in this compound adds a level of unsaturation, which can enhance its ability to interact with biological targets. This makes it a promising candidate for further research in medicinal chemistry.

The synthesis of 2-Ethyl-1-[4-(Prop-2-enoyl)piperazin-1-yl]butan-1-one involves a multi-step process that typically includes the formation of the piperazine ring followed by substitution reactions to introduce the propenoyl and ethyl groups. Researchers have explored various synthetic pathways, including nucleophilic substitution and coupling reactions, to optimize the yield and purity of this compound. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the synthesized product.

In terms of biological activity, this compound has shown potential as an antitumor agent in preclinical studies. Its ability to inhibit specific enzymes or pathways involved in cancer cell proliferation makes it a valuable lead compound for drug development. Additionally, studies have indicated that it may possess anti-inflammatory properties, which could be exploited in the treatment of chronic inflammatory diseases.

The application of machine learning algorithms in predicting the pharmacokinetic properties of this compound has provided valuable insights into its bioavailability and metabolic stability. These computational tools have enabled researchers to design more efficient drug delivery systems and optimize dosing regimens for future clinical trials.

From an environmental perspective, the degradation pathways of 2-Ethyl-1-[4-(Prop-2-enoyl)piperazin-1-one] have been studied under various conditions, including aerobic and anaerobic microbial degradation. Understanding its environmental fate is crucial for assessing its potential impact on ecosystems and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 2361638-09